Cas no 383145-80-0 (3-{[(3,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole)

• Product Name: 3-{[(3,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• CAS No: 383145-80-0
• MF: C₂₃H₁₆Cl₂F₃N₃OS
• MW: 510.358852386475
• CID: 5705480
• PubChem ID: 2766079
• Update Time: 2023-10-15

3-{[(3,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 383145-80-0
• 3-[(3,4-dichlorobenzyl)sulfanyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• AKOS005076339
• 3-[(3,4-dichlorophenyl)methylsulfanyl]-4-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole
• 10R-1254
• 3-{[(3,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• (5-[(3,4-DICHLOROBENZYL)SULFANYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)METHYL 3-(TRIFLUOROMETHYL)PHENYL ETHER
• 3-[(3,4-DICHLOROBENZYL)SULFANYL]-4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOLE
• {5-[(3,4-dichlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether
• 4H-1,2,4-Triazole, 3-[[(3,4-dichlorophenyl)methyl]thio]-4-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-

• Inchi： 1S/C23H16Cl2F3N3OS/c24-19-10-9-15(11-20(19)25)14-33-22-30-29-21(31(22)17-6-2-1-3-7-17)13-32-18-8-4-5-16(12-18)23(26,27)28/h1-12H,13-14H2
• InChI Key： CXOYNDAEYMIICI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 509.0343232g/mol
• Monoisotopic Mass: 509.0343232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 634.7±65.0 °C(Predicted)
• pka: 0.25±0.10(Predicted)